Cas no 440330-44-9 (N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

• Product Name: N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• CAS No: 440330-44-9
• MF: C₂₂H₁₇ClN₄O₂
• MW: 404.84898352623
• CID: 5342072
• Update Time: 2025-07-15

N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide
• Oprea1_065409
• N-[(4-chlorophenyl)methyl]-4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]benzamide
• N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide

• Inchi： 1S/C22H17ClN4O2/c23-18-11-7-15(8-12-18)13-24-21(28)17-9-5-16(6-10-17)14-27-22(29)19-3-1-2-4-20(19)25-26-27/h1-12H,13-14H2,(H,24,28)
• InChI Key： ZICVOMAXOULMNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C1C=CC(=CC=1)CN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 612
• XLogP3: 4.5
• Topological Polar Surface Area: 74.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide

Comprehensive Overview of N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide (CAS No. 440330-44-9)

N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide (CAS No. 440330-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of benzotriazine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a potential intermediate in the synthesis of novel therapeutic agents.

The molecular structure of N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide features a benzotriazinone core linked to a chlorophenyl group via a methylene bridge. This configuration is critical for its interactions with biological targets, making it a subject of study in drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies, where their binding affinities to proteins are analyzed.

One of the most searched questions related to this compound is: "What are the applications of benzotriazine derivatives in medicine?" Studies suggest that derivatives like CAS No. 440330-44-9 may exhibit anti-inflammatory, antimicrobial, or kinase inhibitory properties, though further clinical validation is required. The compound's synthetic accessibility and structural versatility also make it a valuable candidate for medicinal chemistry projects focused on optimizing drug-like properties.

From an industrial perspective, N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, including catalytic reactions and solvent-free conditions. These approaches align with the broader demand for reduced carbon footprint in chemical manufacturing.

Another hot topic is the compound's potential role in personalized medicine. Advances in genomics and proteomics have increased the need for targeted therapies, and benzotriazine-based molecules like this one are being investigated for their selectivity toward specific disease markers. For instance, its chlorophenyl moiety could enhance binding to certain receptors, a feature highly relevant in cancer research and neurological disorders.

In summary, N-(4-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide (CAS No. 440330-44-9) represents a promising area of research at the intersection of organic chemistry, drug development, and materials science. Its multifaceted applications and adaptability to modern synthetic techniques ensure its continued relevance in both academic and industrial settings. Future studies may further elucidate its mechanistic pathways and expand its utility in cutting-edge therapeutic strategies.